1-{[(2-Bromoethyl)oxy]methyl}-3-fluorobenzene

• Molecular Formula: C9H10BrFO
• Molecular Weight: 233.08 g/mol
• IUPAC Name: 1-(2-bromoethoxymethyl)-3-fluorobenzene
• InChI: InChI=1S/C9H10BrFO/c10-4-5-12-7-8-2-1-3-9(11)6-8/h1-3,6H,4-5,7H2
• InChI Key: LWZPOEQMMJDCOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COCCBr

Description

1-{[(2-Bromoethyl)oxy]methyl}-3-fluorobenzene is a useful research compound. Its molecular formula is C9H10BrFO and its molecular weight is 233.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

N-bromosuccinimide (146 mg, 0.820 mmol) was added to resin-bound triphenylphosphine (274 mg, 0.822 mEquiv, Fluka) and 2-{[(3-fluorophenyl)methyl]oxy}ethanol (70 mg, 0.411 mmol) in DCM (4 mL). The reaction vial was sealed with a Teflon-lined cap, wrapped in aluminum foil, and shaken at rt for 17 h. The reaction was filtered through a SPE cartridge (5 g silica) eluting with the following 10 mL fractions: DCM (fraction 1), 30% EtOAc/hexanes (fraction 2), and 50% EtOAc/hexanes (fraction 3) to give the title compound (75 mg, 78%). The product was characterized by 1H NMR (400 MHz) in CDCl3.

Synthesis routes and methods II

Procedure details